2-(5-Cyano-2-fluorophenyl)-6-methylbenzoic acid

Catalog No.
S6688155
CAS No.
1262006-00-7
M.F
C15H10FNO2
M. Wt
255.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(5-Cyano-2-fluorophenyl)-6-methylbenzoic acid

CAS Number

1262006-00-7

Product Name

2-(5-Cyano-2-fluorophenyl)-6-methylbenzoic acid

IUPAC Name

2-(5-cyano-2-fluorophenyl)-6-methylbenzoic acid

Molecular Formula

C15H10FNO2

Molecular Weight

255.24 g/mol

InChI

InChI=1S/C15H10FNO2/c1-9-3-2-4-11(14(9)15(18)19)12-7-10(8-17)5-6-13(12)16/h2-7H,1H3,(H,18,19)

InChI Key

VVDRHINDWWRCFH-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)C2=C(C=CC(=C2)C#N)F)C(=O)O

Canonical SMILES

CC1=C(C(=CC=C1)C2=C(C=CC(=C2)C#N)F)C(=O)O
  • Ligand Design

    The molecule's structure suggests potential for development as a ligand for metal complexes. The carboxylic acid group can participate in coordination with metal centers, while the cyano and fluoro substituents can influence the electronic properties and binding affinity. Research on similar molecules has shown promise in areas like catalysis and medicinal chemistry [, ].

  • Organic Synthesis

    2-CFPMBA could be a useful intermediate or building block in organic synthesis. The presence of reactive functional groups (carboxylic acid, cyano, fluoro) allows for further chemical transformations to generate more complex molecules. Scientific literature contains examples of utilizing similar molecules with these functional groups for organic synthesis [, ].

  • Material Science

    Aromatic carboxylic acids are known for their ability to self-assemble into various supramolecular structures. 2-CFPMBA might hold potential for applications in material science due to the combination of its rigid aromatic core and functional groups. Research on related aromatic carboxylic acids explores their use in liquid crystals and organic electronics [, ].

XLogP3

3.3

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

255.06955672 g/mol

Monoisotopic Mass

255.06955672 g/mol

Heavy Atom Count

19

Dates

Last modified: 11-23-2023

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